Cas no 772-47-4 ([(ethylsulfonyl)methyl]benzene)

• Product Name: [(ethylsulfonyl)methyl]benzene
• CAS No: 772-47-4
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1786915
• PubChem ID: 248355
• Update Time: 2025-06-28

[(ethylsulfonyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• [(ethylsulfonyl)methyl]benzene
• benzyl ethyl sulfone
• ethylsulfonylmethylbenzene
• HMS1440E15
• CS-0204979
• Maybridge3_003271
• SCHEMBL776398
• [(ethanesulfonyl)methyl]benzene
• DTXSID50289888
• NSC-65082
• IDI1_014658
• 772-47-4
• BS-24382
• NSC65082
• NCIOpen2_000441
• DS-011098

• Inchi： 1S/C9H12O2S/c1-2-12(10,11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： RLVXXYWTYPOVND-UHFFFAOYSA-N
• SMILES： CCS(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on [(ethylsulfonyl)methyl]benzene

Comprehensive Overview of [(ethylsulfonyl)methyl]benzene (CAS No. 772-47-4): Properties, Applications, and Industry Insights

[(ethylsulfonyl)methyl]benzene (CAS No. 772-47-4), also known as ethylsulfonylmethyl benzene, is a specialized organic compound with a unique molecular structure combining a benzene ring with an ethylsulfonylmethyl functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The CAS 772-47-4 identifier is critical for researchers seeking precise chemical data, ensuring accurate identification in global databases.

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